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Compound of Interest

Compound Name: 3-(Trimethylsilyl)propionic acid

Cat. No.: B1203287

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(Trimethylsilyl)propionic acid
(TMSP), a key organosilicon compound. It is widely utilized as an internal reference standard in
Nuclear Magnetic Resonance (NMR) spectroscopy, particularly for agueous solutions. This
document details its chemical structure, physicochemical properties, and established synthesis
methodologies.

Chemical Structure and Properties

3-(Trimethylsilyl)propionic acid is a carboxylic acid distinguished by a trimethylsilyl group at
the 3-position.[1] This unique structure confers its utility in various scientific applications. The
IUPAC name for this compound is 3-(trimethylsilyl)propanoic acid.[1][2]

The presence of the trimethylsilyl group provides a strong, sharp signal in *H NMR spectra that
is well-isolated from the signals of many organic molecules, making its deuterated sodium salt
form an excellent water-soluble standard.[2][3]

Physicochemical and Spectroscopic Data

Key quantitative data for 3-(Trimethylsilyl)propionic acid and its common deuterated sodium
salt are summarized in the tables below.
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Identifier Value Reference

IUPAC Name 3-(trimethylsilyl)propanoic acid [1112]

CAS Number 5683-30-7 [1]

Molecular Formula CeH1402Si [1112][4]1[5]

Molecular Weight 146.26 g/mol [1112114115]

Appearance Colorless liquid [2]

Compound Molecular Formula Molecular Weight CAS Number
Sodium 3-

(trimethylsilyl)propiona  CeH13NaO:2Si 168.24 g/mol 37013-20-0

te

Sodium 3-

(trimethylsilyl)propiona  CeHsDaNaO2Si 172.27 g/mol 24493-21-8[6][7][8]
te-da

Spectroscopic Data Description Source

Spectrum available for the )
1H NMR ) ChemicalBook[9]
sodium salt.

Spectrum available for the acid

13C NMR ) SpectraBase[4]
form in CDCls.
GC-MS and LC-MS data

Mass Spectrometry ] PubChem[1]
available.
IR spectrum available for the ]

IR Spectroscopy ChemicalBook[10]

sodium salt.

Synthesis of 3-(Trimethylsilyl)propionic Acid

The synthesis of 3-(trimethylsilyl)propionic acid and its derivatives is well-documented. A
primary route involves the hydrogenation or deuterogenation of a trimethylsilyl propiolate
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intermediate. This intermediate is typically prepared by reacting a lower alkyl propiolate with
chlorotrimethylsilane.[3]

A common and illustrative synthesis is that of the deuterated sodium salt, which is highly
valuable for NMR applications. This process is generally carried out in two main stages:

o Formation of the Ester Intermediate: 3-(trimethylsilyl) methyl propiolate is deuterogenated to
form 3-(trimethylsilyl) methyl propionate-da.

e Saponification: The resulting ester is then saponified using a deuterated base to yield the
final sodium salt of 3-(trimethylsilyl)propionic acid-da.

Step 1: Deuterogenation Step 2: Saponification

1. NaOD, D20
Dz, 10% Pd/C . i . 2. Reflux Sodium salt of
3-(trimethylsilyl) methyl propionate-d4 3-(trimethylsilyl)propionic acid-d4

4

3-(trimethylsilyl) methyl propiolate

Click to download full resolution via product page
Synthesis of deuterated TMSP sodium salt.

Experimental Protocols

The following section provides a detailed experimental protocol adapted from the synthesis of
the deuterated sodium salt of 3-(trimethylsilyl)propionic acid.[3]

Step A: Preparation of 3-(trimethylsilyl) methyl
propionate-da
o Apparatus Setup: Place 310 g of 3-(trimethylsilyl) methyl propiolate into a suitable

hydrogenation bottle.

 Inert Atmosphere: Flush the headspace of the liquid with nitrogen gas.
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o Catalyst Addition: Carefully add approximately 0.5 g of 10% palladium on carbon to the
solution.

o Deuterogenation: Connect the bottle to a Parr apparatus and carry out the deuterogenation
reaction until the desired amount of deuterium gas is absorbed.

 Purification: Upon completion, filter the product to remove the catalyst. The crude product is
then purified by vacuum distillation.

Step B: Preparation of the Sodium Salt of 3-
(trimethylsilyl)propionic acid-da

o Apparatus Setup: Equip a 2-liter, round-bottomed flask with a magnetic stirrer, dropping
funnel, condenser, drying tube, and heating mantle.

o Base Preparation: Add 650 ml of deuterium oxide (D20) to the flask. Carefully add 45 g of
sodium metal in portions to form an approximately 10% sodium deuteroxide (NaOD)
solution.

» Addition of Ester: Begin stirring the NaOD solution and add 275 g (1.7 mole) of 3-
(trimethylsilyl) methyl propionate-da from Step A at a fast, dropwise rate.

e Reaction: After the addition is complete, heat the reaction mixture to reflux for approximately
30 minutes.

e Cooling: Slowly cool the mixture while continuing to stir, allowing the product to crystallize.

 [solation: Isolate the resulting solid product.
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General workflow for synthesis and purification.
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Safety Information

3-(Trimethylsilyl)propionic acid and its derivatives should be handled with care. The acid
form is a combustible liquid and may cause skin and serious eye irritation.[11] It may also
cause respiratory irritation.[12] Appropriate personal protective equipment (PPE), including
safety goggles and gloves, should be worn when handling these chemicals. All procedures
should be conducted in a well-ventilated fume hood.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-
(Trimethylsilyl)propionic Acid: Structure and Synthesis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1203287#3-trimethylsilyl-propionic-acid-
structure-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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